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Compound of Interest

Compound Name: Apocynin-d3

Cat. No.: B1366914

Audience: Researchers, scientists, and drug development professionals.

Introduction

Apocynin (4-hydroxy-3-methoxyacetophenone) is a naturally occurring compound first isolated
from the roots of Picrorhiza kurroa. It is widely utilized in experimental research as an inhibitor
of NADPH oxidase (NOX), a key enzyme responsible for producing reactive oxygen species
(ROS).[1][2] By mitigating ROS production, Apocynin exhibits potent anti-inflammatory and
antioxidant effects, making it a valuable tool for studying the pathophysiology of diseases
driven by oxidative stress.[2][3] Its applications span various research fields, including
inflammation, cardiovascular disease, neurodegeneration, and metabolic disorders.[3][4][5]

Apocynin-d3 is a deuterated form of Apocynin, where three hydrogen atoms on the methoxy
group are replaced with deuterium. This isotopic labeling makes it an ideal internal standard for
pharmacokinetic (PK) and pharmacodynamic (PD) studies using mass spectrometry, allowing
for precise quantification of the parent compound in biological matrices.[6][7]

Mechanism of Action

Apocynin functions as a prodrug.[3] In phagocytic cells, which contain peroxidases like
myeloperoxidase (MPO), Apocynin is oxidized to its active dimeric form, diapocynin.[3][4] This
active form is believed to inhibit the assembly of the multi-subunit NADPH oxidase complex.
Specifically, it prevents the translocation of cytosolic regulatory subunits, such as p47phox and
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p67phox, to the membrane-bound catalytic subunit (gp91phox or Nox2).[3][4] This inhibition of
complex assembly blocks the production of superoxide anions (O27), a primary ROS.[3]

It is important to note that Apocynin's inhibitory effect is most pronounced in phagocytic cells. In
non-phagocytic cells, which often lack the necessary peroxidases for its activation, Apocynin
may act as a general antioxidant or, in some cases, even a pro-oxidant.[3][4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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